1,1,1,3,5,6-Hexachloro-2,2,3,4,4,5,6,6-octafluorohexane

• IUPAC Name: 1,1,1,3,5,6-hexachloro-2,2,3,4,4,5,6,6-octafluorohexane
• InChI: InChI=1S/C6Cl6F8/c7-1(13,4(17,18)5(9,10)11)3(15,16)2(8,14)6(12,19)20
• InChI Key: ZUBPFQXYAINABF-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(C(Cl)(Cl)Cl)(F)F)(F)Cl)(C(C(F)(F)Cl)(F)Cl)(F)F
• Molecular Formula: C6Cl6F8
• DSSTOX Substance ID: DTXSID90379297
• Molecular Weight: 436.8 g/mol
• CAS No.: 2106-32-3

Description

1,1,1,3,5,6-Hexachloro-2,2,3,4,4,5,6,6-octafluorohexane is a useful research compound. Its molecular formula is C6Cl6F8 and its molecular weight is 436.8 g/mol. The purity is usually 95%.
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Scientific Research Applications

Fluorinated Cyclohexanes and Derivatives

Research on fluorinated cyclohexanes, such as the studies on Fluorocyclohexanes and derivatives, provides insights into the synthesis and properties of highly fluorinated cyclohexanes. These compounds have been explored for their potential in various fields, including material science and chemical synthesis, due to their unique chemical stability and reactivity patterns. For instance, the study on Fluorocyclohexanes-III explored the fluorination of benzene and the resultant cyclohexanes' properties, indicating the stereochemistry and potential applications in synthesizing other fluorinated compounds (Godsell, Stacey, & Tatlow, 1958).

Bridged Derivatives of Cyclotriphosphazenes

The synthesis and characterization of bridged derivatives of cyclotriphosphazenes with an octafluorohexane-1,6-diol highlight the potential of fluorinated compounds in creating novel materials with specific properties. These compounds have been studied for their unique structural features and potential applications in materials science, showcasing the versatility of fluorinated compounds in designing new molecules with tailored functionalities (Beşli et al., 2009).

Environmental and Energy Applications

Studies on the pyrolysis characteristics of fluorinated cyclopentenes and their implications for environmental influence showcase the importance of understanding the stability and degradation pathways of fluorinated compounds. These insights are crucial for assessing the environmental impact of fluorinated hydrocarbons and their potential as substitutes for more harmful chemicals in various industrial applications (Wu et al., 2020).